Cas no 13400-67-4 (5α-Cholestane-3,7-dione)
5α-Cholestane-3,7-dione structure
Product Name:5α-Cholestane-3,7-dione
CAS No:13400-67-4
MF:C27H44O2
MW:400.637068748474
CID:2903692
PubChem ID:14583314
Update Time:2025-04-21
5α-Cholestane-3,7-dione Chemical and Physical Properties
Names and Identifiers
-
- 5α-Cholestane-3,7-dione
- SCHEMBL2485608
- 5alpha-Cholestane-3,7-dione
- 13400-67-4
- FC66009
-
- Inchi: 1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h17-19,21-23,25H,6-16H2,1-5H3/t18-,19-,21-,22+,23+,25+,26+,27-/m1/s1
- InChI Key: GLGKHJIHOAQVPU-JCNPAGMSSA-N
- SMILES: O=C1C[C@H]2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]21)=O
Computed Properties
- Exact Mass: 400.334130642Da
- Monoisotopic Mass: 400.334130642Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 34.1Ų
5α-Cholestane-3,7-dione Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5α-Cholestane-3,7-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C431793-25mg |
5α-Cholestane-3,7-dione |
13400-67-4 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C431793-50mg |
5α-Cholestane-3,7-dione |
13400-67-4 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C431793-200mg |
5α-Cholestane-3,7-dione |
13400-67-4 | 200mg |
$ 185.00 | 2022-06-06 |
5α-Cholestane-3,7-dione Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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